Cas no 149715-45-7 ([(2S)-4-benzylpiperazin-2-yl]methanol)

[(2S)-4-Benzylpiperazin-2-yl]methanol is a chiral piperazine derivative featuring a benzyl substituent and a hydroxymethyl functional group at the 2-position. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules targeting neurological and cardiovascular systems. The stereospecific (S)-configuration enhances its utility in asymmetric synthesis, while the hydroxymethyl group offers a versatile handle for further functionalization. Its rigid piperazine scaffold contributes to structural diversity in drug design. The compound is typically characterized by high purity and stability, making it suitable for precise synthetic applications. Careful handling under inert conditions is recommended due to its potential sensitivity.
[(2S)-4-benzylpiperazin-2-yl]methanol structure
149715-45-7 structure
Product Name:[(2S)-4-benzylpiperazin-2-yl]methanol
CAS No:149715-45-7
MF:C12H18N2O
MW:206.284122943878
MDL:MFCD22392720
CID:98487
PubChem ID:7023271
Update Time:2025-11-07

[(2S)-4-benzylpiperazin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (S)-4-Benzyl-2-Hydroxymethylpiperazine
    • (S)-(4-Benzylpiperazin-2-yl)methanol
    • (S)-4-benzyl-2-hydroxymethylpiperazine 2HCl
    • [(2S)-4-benzylpiperazin-2-yl]methanol
    • 2-Piperazinemethanol,4-(phenylmethyl)-, (2S)-
    • ((2S)-4-Benzylpiperazin-2-yl)methanol
    • MFCD11113047
    • 149715-45-7
    • SCHEMBL2062715
    • DTXSID10427486
    • PJMFGDYBTJEEDP-LBPRGKRZSA-N
    • 2-Piperazinemethanol, 4-(phenylmethyl)-, (2S)-
    • AKOS016843537
    • ZFA71545
    • CS-0057697
    • AS-67162
    • MDL: MFCD22392720
    • Inchi: 1S/C12H18N2O/c15-10-12-9-14(7-6-13-12)8-11-4-2-1-3-5-11/h1-5,12-13,15H,6-10H2/t12-/m0/s1
    • InChI Key: PJMFGDYBTJEEDP-LBPRGKRZSA-N
    • SMILES: OC[C@@H]1CN(CC2C=CC=CC=2)CCN1

Computed Properties

  • Exact Mass: 206.14204
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.083
  • Boiling Point: 318.1°C at 760 mmHg
  • Flash Point: 146.2°C
  • Refractive Index: 1.551
  • PSA: 35.5
  • LogP: 0.71940

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Additional information on [(2S)-4-benzylpiperazin-2-yl]methanol

Market Research and Analysis of [(2S)-4-Benzylpiperazin-2-yl]Methanol in the Chemical-Biomedical Field

The compound [(2S)-4-benzylpiperazin-2-yl]methanol, identified by the CAS number 149715-45-7, has garnered significant attention in the chemical and biomedical industries due to its potential applications in drug development and research. This analysis aims to provide a comprehensive overview of the current market landscape, recent advancements, and future prospects for this compound.

Recent studies have highlighted the role of [(2S)-4-benzylpiperazin-2-yl]methanol in various therapeutic areas, including neurology and oncology. Its unique chemical structure makes it a promising candidate for developing novel drugs targeting specific biological pathways. The compound's stereochemistry, particularly the (2S) configuration, plays a crucial role in its pharmacokinetic properties and efficacy.

Market demand for [(2S)-4-benzylpiperazin-2-yl]methanol has been driven by increasing investments in research and development activities across pharmaceutical companies. The growing emphasis on personalized medicine and the need for innovative therapeutic agents have further fueled the demand for this compound. Additionally, its application in preclinical studies has expanded its utility in academic research settings.

Global suppliers of [(2S)-4-benzylpiperazin-2-yl]methanol are strategically positioned to meet the rising demand from both industrial and academic sectors. Key players in the market are focusing on improving production efficiency and ensuring compliance with regulatory standards to maintain a competitive edge. The supply chain for this compound is well-established, with multiple sources offering high-purity grades suitable for various research and development purposes.

From a procurement perspective, buyers are increasingly prioritizing suppliers with a strong track record of delivering consistent quality and timely shipments. The competitive pricing strategies adopted by suppliers have also influenced market dynamics, making [(2S)-4-benzylpiperazin-2-yl]methanol an attractive option for researchers operating within budget constraints.

In conclusion, [(2S)-4-benzylpiperazin-2-yl]methanol continues to be a focal point in the chemical-biomedical field due to its versatile applications and promising therapeutic potential. As research advances and market demands evolve, this compound is expected to play an even more pivotal role in driving innovation within the industry.

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